1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene
Overview
Description
1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene, also known as 4-Bromo-2-methylsulfanylbenzyloxybenzene, is an organosulfur compound with a molecular formula of C10H10BrOS. It is a colorless solid that is insoluble in water, but soluble in most organic solvents. This compound has a variety of applications in both synthetic and medicinal chemistry. In particular, it is used in the synthesis of drugs and other organic compounds, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene has a variety of applications in scientific research. It is used as a reagent in the synthesis of drugs and other organic compounds, as well as in the study of biochemical and physiological processes. For example, it has been used in the synthesis of the anti-inflammatory drug celecoxib, and in the study of the mechanism of action of the anticonvulsant drug phenytoin. It has also been used in the study of the mechanism of action of the anti-tumor drug imatinib.
Mechanism of Action
The mechanism of action of 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene is not yet fully understood. However, it is believed to act as a nucleophile in organic reactions, by forming a covalent bond with the electrophile in the reaction. This allows the reaction to proceed, leading to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene are not yet fully understood. However, it is known to have some potential therapeutic effects. For example, it has been shown to have anti-inflammatory and anticonvulsant properties, as well as some potential anti-tumor effects.
Advantages and Limitations for Lab Experiments
1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. It is also relatively easy to handle and store, and is soluble in most organic solvents. However, it is important to note that it is not soluble in water, and can be toxic if not handled properly.
Future Directions
There are a number of possible future directions for research into 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene. These include further investigation into its mechanism of action and its potential therapeutic effects, as well as the development of new synthetic methods for its production. Additionally, further research into its use in the synthesis of drugs and other organic compounds could lead to new and improved compounds. Finally, further research into its use in the study of biochemical and physiological processes could lead to a better understanding of the processes involved.
Synthesis Methods
The synthesis of 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene involves a multi-step reaction. The first step is the reaction of sodium bromide with benzyl alcohol in the presence of a base, such as sodium hydroxide. This produces a bromoalkylbenzene, which is then reacted with methylsulfanyl chloride in the presence of an acid, such as hydrochloric acid. This yields the desired product, 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene involves the bromination of 1-(benzyloxy)-2-(methylsulfanyl)benzene followed by deprotection of the benzyl group.", "Starting Materials": [ "1-(benzyloxy)-2-(methylsulfanyl)benzene", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Methanol" ], "Reaction": [ "1. Dissolve 1-(benzyloxy)-2-(methylsulfanyl)benzene in acetic acid.", "2. Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "3. Quench the reaction by adding sodium hydroxide solution.", "4. Extract the product with methanol.", "5. Dry the organic layer with anhydrous sodium sulfate.", "6. Concentrate the solution under reduced pressure to obtain 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene.", "7. Deprotect the benzyl group by dissolving the product in hydrogen peroxide and sodium hydroxide solution.", "8. Stir the solution at room temperature until the reaction is complete.", "9. Extract the product with methanol.", "10. Dry the organic layer with anhydrous sodium sulfate.", "11. Concentrate the solution under reduced pressure to obtain the final product." ] } | |
CAS RN |
2763780-45-4 |
Molecular Formula |
C14H13BrOS |
Molecular Weight |
309.2 |
Purity |
95 |
Origin of Product |
United States |
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